Cas no 2171766-60-0 (8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171766-60-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5564552
• PubChem ID: 165594020
• Update Time: 2025-05-17

8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-[amino(cyclobutyl)methyl]-1,4-dioxaspiro[4.5]decan-8-ol
• EN300-1638591
• 2171766-60-0
• 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol

• Inchi： 1S/C13H23NO3/c14-11(10-2-1-3-10)12(15)4-6-13(7-5-12)16-8-9-17-13/h10-11,15H,1-9,14H2
• InChI Key： JIIMJKIWZBSBTJ-UHFFFAOYSA-N
• SMILES： OC1(CCC2(CC1)OCCO2)C(C1CCC1)N

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol

Research Brief on 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol (CAS: 2171766-60-0): Recent Advances and Applications

The compound 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol (CAS: 2171766-60-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol, highlighting its efficient production via a multi-step process involving cyclobutylmethylamine and a spirocyclic ketone precursor. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. The synthetic route was optimized to minimize byproducts, ensuring scalability for industrial applications.

Pharmacological investigations have revealed that 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol exhibits notable activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has shown affinity for the serotonin receptor subtypes, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. In vitro assays demonstrated its ability to cross the blood-brain barrier, a key attribute for central nervous system (CNS) therapeutics.

Further research has explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The compound's spirocyclic structure was found to enhance its binding affinity and selectivity, reducing off-target effects compared to traditional kinase inhibitors.

In addition to its therapeutic potential, 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol has been investigated for its use in chemical biology tools. Its ability to serve as a versatile building block for the synthesis of more complex molecules has been demonstrated in recent work published in ACS Chemical Biology. Researchers have utilized it to develop fluorescent probes for imaging GPCR dynamics in live cells, providing new insights into receptor signaling mechanisms.

Despite these advancements, challenges remain in the clinical translation of 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol. Issues such as metabolic stability and potential toxicity require further investigation. Ongoing preclinical studies aim to address these concerns, with a focus on optimizing the compound's pharmacokinetic profile. Collaborative efforts between academia and industry are expected to accelerate its development as a therapeutic agent.

In conclusion, 8-amino(cyclobutyl)methyl-1,4-dioxaspiro4.5decan-8-ol (CAS: 2171766-60-0) represents a multifaceted molecule with significant potential in drug discovery and chemical biology. Its unique structural attributes, combined with promising pharmacological activities, make it a compelling subject for future research. Continued exploration of its applications and mechanisms will likely yield innovative solutions for unmet medical needs.